3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H11FN2O2S
• Molecular Weight: 314.3 g/mol
• IUPAC Name: (5Z)-3-[(2-fluorophenyl)methyl]-5-(pyridin-2-ylmethylidene)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H11FN2O2S/c17-13-7-2-1-5-11(13)10-19-15(20)14(22-16(19)21)9-12-6-3-4-8-18-12/h1-9H,10H2/b14-9-
• InChI Key: GJFREZWVSJLGBX-ZROIWOOFSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)CN2C(=O)/C(=C/C3=CC=CC=N3)/SC2=O)F
• SMILES: C1=CC=C(C(=C1)CN2C(=O)C(=CC3=CC=CC=N3)SC2=O)F

Description

3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione is a synthetic compound that belongs to the class of thiazolidinediones. It has been extensively studied for its potential applications in scientific research, particularly in the fields of pharmacology and biochemistry.

Mechanism of Action

The exact mechanism of action of 3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of certain enzymes involved in inflammation and cancer progression. It has also been shown to activate certain signaling pathways that are involved in the regulation of glucose metabolism.
Biochemical and Physiological Effects:
3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and promote cell death in cancer cells. It has also been shown to improve glucose uptake and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, one limitation is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are a number of potential future directions for research on 3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione. One area of interest is its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in combination with other compounds to enhance its anti-inflammatory and anti-cancer properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of 3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione involves the reaction of 2-aminobenzoic acid with 2-fluorobenzaldehyde and 2-pyridinecarboxaldehyde in the presence of thionyl chloride. The resulting product is then treated with thiosemicarbazide and acetic anhydride to yield the final compound.

Scientific Research Applications

3-(2-Fluorobenzyl)-5-(2-pyridinylmethylene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.